2-(2,4-dichlorophenoxy)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide
• InChI: InChI=1S/C17H14Cl2F3NO3/c18-12-6-7-14(13(19)8-12)26-9-15(24)23-10-16(25,17(20,21)22)11-4-2-1-3-5-11/h1-8,25H,9-10H2,(H,23,24)
• InChI Key: AXZVBCNQHJRURX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNC(=O)COC2=C(C=C(C=C2)Cl)Cl)(C(F)(F)F)O
• Molecular Formula: C17H14Cl2F3NO3
• Molecular Weight: 408.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide, commonly known as 'trifludimoxazin,' is a synthetic herbicide used for weed control in agricultural fields. It belongs to the family of oxazole compounds and is widely used due to its excellent herbicidal activity against a broad range of weeds. Trifludimoxazin has been extensively studied for its synthesis, mechanism of action, and biochemical and physiological effects.

Scientific Research Applications

X-ray Powder Diffraction for Potential Pesticides

X-ray powder diffraction has been employed to characterize new derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, including compounds with potential as pesticides. This method provides crucial data on the crystal structure and stability of these compounds, essential for their development and application in agriculture (Olszewska, Tarasiuk, & Pikus, 2009).

Anticancer Drug Synthesis and Molecular Docking

Research on N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide highlights its synthesis and the anticancer activity confirmed by in silico modeling. This underscores the compound's potential in therapeutic applications, particularly targeting the VEGFr receptor for cancer treatment (Sharma et al., 2018).

Radiosynthesis of Herbicide and Safener

Radiosynthesis techniques have been applied to create high-specific-activity versions of chloroacetanilide herbicides and dichloroacetamide safeners. This research is crucial for understanding the metabolism and mode of action of these chemicals, providing insights into their environmental and biological impacts (Latli & Casida, 1995).

Green Chemistry in Drug Design

The development of analgesic and antipyretic agents through environmentally friendly synthesis methods exemplifies green chemistry's role in pharmaceutical research. Compounds derived from 2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-hydroxyphenyl)acetamide derivatives showcase the potential for sustainable approaches in drug design (Reddy, Reddy, & Dubey, 2014).

Chemical Crystallography for Molecular Structure Analysis

Studies on N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides demonstrate the use of chemical crystallography in determining the molecular structure of compounds. This analysis helps in understanding the intermolecular interactions and the potential pharmaceutical applications of these compounds (Boechat et al., 2011).